Cas no 1807130-10-4 (Methyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-6-carboxylate)

• Product Name: Methyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-6-carboxylate
• CAS No: 1807130-10-4
• MF: C₉H₅F₂N₃O₄
• MW: 257.150508642197
• CID: 4877421
• Update Time: 2025-09-25

Methyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-6-carboxylate

• Inchi： 1S/C9H5F2N3O4/c1-18-9(15)6-5(7(10)11)2-4(3-12)8(13-6)14(16)17/h2,7H,1H3
• InChI Key： YQHNSLFMDAQRES-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C([N+](=O)[O-])N=C1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 1.5
• Topological Polar Surface Area: 109

Additional information on Methyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-6-carboxylate

Methyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-6-carboxylate (CAS No. 1807130-10-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-6-carboxylate, identified by its CAS number 1807130-10-4, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of a cyano group, a difluoromethyl substituent, and a nitro group, contribute to its versatility and reactivity, making it an invaluable building block for medicinal chemists.

The< strong>3-cyano moiety in Methyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-6-carboxylate introduces a polar site that can participate in hydrogen bonding interactions, enhancing the compound's solubility and bioavailability. This feature is particularly advantageous when designing drugs that require efficient absorption and distribution within the body. Additionally, the< strong>5-(difluoromethyl) group imparts lipophilicity, which can improve membrane permeability and target specificity. These dual properties make the compound an attractive candidate for further derivatization into more complex pharmacophores.

The< strong>2-nitro group is another critical feature of this compound, as it can be readily reduced to an amine or converted into other functional groups through various chemical transformations. This adaptability allows for the exploration of diverse chemical space, enabling the discovery of novel therapeutic agents with tailored properties. In recent years, there has been growing interest in nitroaromatic compounds due to their potential as prodrugs or as intermediates in the synthesis of anti-inflammatory and antiviral agents.

Recent advancements in computational chemistry have further highlighted the significance of Methyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-6-carboxylate in drug design. Molecular modeling studies have demonstrated that this compound can effectively interact with biological targets such as enzymes and receptors involved in pain signaling and inflammation. For instance, researchers have utilized virtual screening techniques to identify derivatives of this compound that exhibit potent activity against cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. These findings underscore the compound's potential as a lead structure for developing new therapeutic strategies.

In addition to its pharmaceutical applications, Methyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-6-carboxylate has shown promise in materials science. Its unique electronic properties make it suitable for use in organic electronics, where it can serve as a precursor for conductive polymers and light-emitting diodes (LEDs). The presence of electron-withdrawing groups such as the cyano and nitro moieties enhances its conjugation length, which is essential for efficient charge transport in electronic devices.

The synthesis of Methyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the nitration of a pyridine derivative followed by functional group interconversions to introduce the cyano and difluoromethyl groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

The growing body of research on Methyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-6-carboxylate underscores its importance as a versatile intermediate in pharmaceutical and materials science applications. As our understanding of its properties continues to expand, new opportunities for its use are likely to emerge. Future studies may explore its potential in drug development for treating neurological disorders, cancer, and other diseases where targeted molecular interactions are crucial.

In conclusion, Methyl 3-cyano-5-(difluoromethyl)-2-nitropyridine-6-carboxylate (CAS No. 1807130-10-4) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists and materials scientists alike. As research progresses, this compound is expected to play an even greater role in the development of innovative therapies and advanced materials.